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Compound of Interest

Compound Name: 1-Decanethiol

Cat. No.: B086614

Safe Handling Protocol: 1-Decanethiol

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of 1-Decanethiol. Adherence to these procedural guidelines is critical to ensure a safe
laboratory environment.

Hazard and Property Overview

1-Decanethiol is a colorless liquid with a strong, unpleasant odor.[1][2] It is classified as a
hazardous substance requiring stringent safety measures.[3] The primary hazards include
causing serious eye damage, skin irritation, and respiratory irritation.[1][3][4]

Quantitative Data Summary
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Property Value Source
Molecular Weight 174.35 g/mol [1]
Melting Point -26 °C [ -14.8 °F [3][4]
Boiling Point 237 °C/ 458.6 °F [31[4]
Flash Point 98 °C/208.4 °F [3]
Density 0.843 g/cm? [3]
Vapor Density (Air=1) 6.0 [1]
NIOSH REL (Ceiling) ;i:i;pm (3.6 mgfm?) [15- [1]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical steps in preventing exposure.

Eye and Face Protection: Wear tightly sealed, splash-proof chemical safety goggles.[4] For
operations with a higher risk of splashing, a face shield should be used in addition to

goggles.[5]

e Hand Protection: Use impervious chemical-resistant gloves (e.g., nitrile or neoprene).[4][6]
Gloves must be inspected for integrity before each use.[4][6] Follow proper glove removal
technique to avoid skin contact.[6]

» Body Protection: Wear a chemical-resistant lab coat or protective work clothing.[3][4] For
larger quantities or spill response, protective boots may be required.[5]

» Respiratory Protection: All handling should occur in a properly operating chemical fume
hood.[4] If high concentrations are expected or engineering controls are insufficient, a
NIOSH-approved respirator with an organic vapor cartridge is required.[2][4] For spill
response, a filter respirator for organic gases and vapors is necessary.[1][7]

Operational Plan: Step-by-Step Handling

This protocol outlines the standard procedure for safely handling 1-Decanethiol.
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Step 1: Preparation and Engineering Controls

Ensure a safety shower and eyewash station are accessible and tested.[5]

Perform all work within a certified chemical fume hood with an average face velocity of at
least 100 feet per minute.[4]

Ground all equipment to prevent static discharge.[1]
Remove all ignition sources as the substance is combustible.[7]

Keep the container tightly sealed and handle under a dry, inert gas if possible, as the
material is air-sensitive.[4]

Step 2: Handling the Chemical

Don the appropriate PPE as specified in Section 1.
Carefully open the container, avoiding splashes or aerosol generation.[5]
Dispense the required amount slowly.

After use, securely reseal the container.[4]

Step 3: Storage

Store in a cool, dry, and well-ventilated area.[3][4]
Keep containers tightly closed.[4][6]

Store separately from incompatible materials such as strong oxidants, strong bases, and
alkali metals.[7][8]

The storage area should be locked or accessible only to authorized personnel.[3]

Step 4: Post-Handling

Thoroughly wash hands and any potentially exposed skin with soap and water after
handling.[5][6]
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» Remove and properly store or dispose of PPE.

Emergency Response Plan

Immediate and correct response to an exposure or spill is critical.
In Case of Personal Exposure:

» Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][3] Remove contact lenses if present and
easy to do.[3][4] Seek immediate medical attention.[1][4]

o Skin Contact: Immediately wash the contaminated area with soap and plenty of water for at
least 15 minutes.[1][3] Remove all contaminated clothing. If irritation persists, seek medical
attention.[3]

 Inhalation: Move the affected person to fresh air at once.[1] If breathing has stopped, perform
artificial respiration.[8] Keep the person warm and at rest, and seek immediate medical
attention.[1][8]

¢ Ingestion: Rinse the mouth with water.[1][6] Give one or two glasses of water to drink.[7]
Never give anything by mouth to an unconscious person.[6] Seek immediate medical
attention.[1]

In Case of a Spill:

o Evacuate and Isolate: Immediately evacuate the danger area and isolate the spill or leak
area for at least 50 meters (150 feet) in all directions.[1][8]

o Control Vapors and Ignition Sources: Eliminate all ignition sources (no smoking, flares,
sparks, or flames) from the immediate area.[1][8]

o Containment: Wearing appropriate PPE, including respiratory protection, stop the leak if it
can be done without risk.[1][8] Collect leaking liquid in sealable containers.[1]

¢ Cleanup: Absorb the remaining liquid with sand, earth, or other non-combustible inert
material.[1][8] Use clean, non-sparking tools to collect the absorbed material and place it into
suitable, closed containers for disposal.[6][8]
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o Decontamination: Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
o Chemical Waste: All 1-Decanethiol waste and contaminated absorbent materials must be
treated as hazardous waste.[6] Keep in suitable, closed containers for disposal.[6]

o Containers: Dispose of contaminated packaging as unused product.[6]

e Regulatory Compliance: Disposal must be conducted through a licensed professional waste
disposal service and in accordance with all federal, state, and local regulations.[4][6] Do not
allow the product to enter drains.[6]
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Preparation & Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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